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Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzaldehyde

Cat. No.: B064787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and hazards

associated with 5-Bromo-2-chlorobenzaldehyde (CAS No: 189628-37-3). The information

herein is intended to equip laboratory and drug development professionals with the necessary

knowledge to handle this compound safely, mitigate risks, and respond effectively to potential

exposures or incidents. All quantitative data is summarized for clarity, and relevant

experimental methodologies are detailed.

Hazard Identification and Classification
5-Bromo-2-chlorobenzaldehyde is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to its irritant properties.

GHS Classification
The GHS classification for 5-Bromo-2-chlorobenzaldehyde is summarized in the table below.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Acute Toxicity (Oral) 4 (50% of notifications) H302: Harmful if swallowed

Hazard Pictograms and Signal Word
Pictogram: GHS07 (Exclamation Mark)[1]

Signal Word: Warning[1][3]

Precautionary Statements
A comprehensive list of precautionary statements is provided in the table below.[1][3][4]
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Code Statement

P261 Avoid breathing dust, mist, spray.[1]

P264 Wash skin thoroughly after handling.[1][3]

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][3]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1][3]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3]

P312
Call a POISON CENTER or doctor if you feel

unwell.[5]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[5]

P337+P313
If eye irritation persists: Get medical

advice/attention.[5]

P362+P364
Take off contaminated clothing and wash it

before reuse.[1][3]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[1]

P405 Store locked up.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]
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Toxicological Information and Experimental
Protocols
The hazard classifications are based on toxicological data. The following sections detail the

nature of these hazards and the experimental methodologies used for their determination.

Skin Irritation (H315)
Causes skin irritation.[1][2]

Experimental Protocol: OECD Guideline 404 - Acute Dermal Irritation/Corrosion

This test is designed to assess the potential of a substance to cause reversible inflammatory

changes to the skin.[6]

Test System: The albino rabbit is the recommended species for this test. A small area of the

animal's back is clipped free of fur.[7]

Application: A specified amount of the test substance (typically 0.5 g for a solid) is applied to

a small patch of skin (approximately 6 cm²) and covered with a gauze patch and semi-

occlusive dressing for a 4-hour exposure period.[6]

Observation: After the exposure period, the patch is removed, and the skin is cleaned. The

skin is then observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.[5][6]

Scoring: The severity of erythema and edema are scored on a scale of 0 (no effect) to 4

(severe effect). A mean score is calculated for each observation time.

Classification: A substance is classified as a skin irritant (Category 2) if it produces a mean

score of ≥ 2.3 and ≤ 4.0 for erythema or edema in at least 2 of 3 tested animals, or if the

inflammation is persistent.

Eye Irritation (H319)
Causes serious eye irritation.[1][2]

Experimental Protocol: OECD Guideline 405 - Acute Eye Irritation/Corrosion
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This guideline outlines the procedure for determining the potential of a substance to produce

reversible changes in the eye.[1][2]

Test System: The albino rabbit is the preferred species. The test is typically initiated using a

single animal.[4]

Application: A single dose of the test substance (typically 0.1 mL for a liquid or not more than

0.1 g for a solid) is instilled into the conjunctival sac of one eye. The other eye remains

untreated and serves as a control.[2][4]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[4]

Observations are made for corneal opacity, iris lesions, and conjunctival redness and

swelling (chemosis).

Scoring: The severity of the observed effects is graded according to a standardized scoring

system.

Classification: A substance is classified as an eye irritant (Category 2A) if it produces, in at

least 2 of 3 tested animals, a positive response of: corneal opacity ≥ 1, iritis ≥ 1, conjunctival

redness ≥ 2, or conjunctival chemosis ≥ 2, which are fully reversible within 21 days.

Respiratory Irritation (H335)
May cause respiratory irritation.[1][2]

Basis for Classification: GHS Specific Target Organ Toxicity - Single Exposure (STOT-SE)

Category 3

This classification is primarily based on human evidence and includes transient, irritant effects

on the respiratory tract.

Evidence: The classification relies on reports of respiratory irritation in humans exposed to

the substance. This can include symptoms such as coughing, pain, choking, and difficulty

breathing.[8]

Animal Studies: While human data is the primary source, animal studies showing signs of

respiratory irritation can also be used.[9]
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Mechanism: The substance is presumed to act as a direct irritant to the mucous membranes

of the respiratory tract.

Classification Criteria: The effects are reversible after exposure ceases and do not lead to

significant long-term structural or functional changes in the respiratory system.[8][10]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get medical

advice/attention.[1]

Skin Contact

Wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical

advice/attention.[1][3]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth out with water. Get medical

advice/attention.[1]

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.
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Aspect Recommendations

Handling

Do not handle until all safety precautions have

been read and understood. Ensure good

ventilation of the work station. Do not breathe

dust, mist, or spray. Wear personal protective

equipment. Avoid contact with skin and eyes.

Handle in accordance with good industrial

hygiene and safety procedures.[1]

Storage

Store in a dry, cool, well-ventilated area.[1] Keep

container closed when not in use. Keep away

from ignition sources. The substance is air

sensitive; keep contents under an inert gas.[1]

Store locked up.[1]

Incompatible Materials Strong oxidizing agents.[1]

Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Step Action

Personal Precautions

Evacuate unnecessary personnel. Ensure

adequate ventilation. Do not breathe dust. Only

qualified personnel equipped with suitable

protective equipment should intervene.[1]

Environmental Precautions

Avoid release to the environment. Notify

authorities if the product enters sewers or public

waters.[1]

Containment Stop the leak if it is safe to do so.[1]

Cleaning Up

Sweep or shovel spills into an appropriate

container for disposal. Minimize the generation

of dust.[1]
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Personal Protective Equipment (PPE)
The following PPE is recommended when handling 5-Bromo-2-chlorobenzaldehyde.

Protection Type Specification

Eye/Face Protection
Chemical goggles or safety glasses. A face

shield is also recommended.[1]

Hand Protection Protective gloves (e.g., nitrile rubber).[1]

Skin and Body Protection
Wear suitable protective clothing and safety

shoes.[1]

Respiratory Protection
In case of inadequate ventilation, wear

respiratory protection.[1]

Fire-Fighting Measures
Aspect Information

Suitable Extinguishing Media

Alcohol-resistant foam, carbon dioxide, dry

powder, water spray. Use extinguishing media

appropriate for the surrounding fire.[1]

Specific Hazards

Thermal decomposition generates carbon

oxides, hydrogen bromide, and hydrogen

chloride.[1]

Fire-Fighting Instructions In case of fire, evacuate the area.[1]

Protection for Firefighters

Wear gas-tight chemically protective clothing in

combination with a self-contained breathing

apparatus.[1]

Stability and Reactivity
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Aspect Information

Reactivity No additional information available.[1]

Chemical Stability
The product is stable under normal handling and

storage conditions.[1]

Possibility of Hazardous Reactions No additional information available.[1]

Conditions to Avoid Keep away from heat, sparks, and flame.[1]

Incompatible Materials Strong oxidizing agents.[1]

Hazardous Decomposition Products

Under normal conditions of storage and use,

hazardous decomposition products should not

be produced. In case of fire, thermal

decomposition can produce carbon oxides,

hydrogen bromide, and hydrogen chloride.[1]

Visualizations
Personal Protective Equipment (PPE) Workflow
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Personal Protective Equipment (PPE) for Handling 5-Bromo-2-chlorobenzaldehyde

Engineering Controls
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Eye and Face Protection
(Goggles, Face Shield)

Primary Barrier
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Respiratory Protection
(Respirator - if needed)

Secondary Barrier

Safe Handling of
5-Bromo-2-chlorobenzaldehyde

Body Protection
(Lab Coat, Protective Clothing)

Engineering_controls

Click to download full resolution via product page

Caption: Workflow illustrating the necessary personal protective equipment for handling 5-
Bromo-2-chlorobenzaldehyde.

Accidental Release Response Plan
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Accidental Release Response for 5-Bromo-2-chlorobenzaldehyde

Spill Identified

Evacuate Unnecessary Personnel

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill
(Stop leak if safe)

Clean Up Spill
(Sweep/shovel into container)

Minimize Dust Generation

Dispose of Waste
(Approved facility)

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental release of 5-Bromo-2-
chlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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